Cas no 2248365-52-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate
• CAS No: 2248365-52-6
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 5767104
• PubChem ID: 165723968
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate
• EN300-6525171
• 2248365-52-6

• Inchi： 1S/C17H17NO5/c1-22-11-17(9-5-2-6-10-17)16(21)23-18-14(19)12-7-3-4-8-13(12)15(18)20/h2-5,7-8H,6,9-11H2,1H3
• InChI Key： SAEAIVUDOAUNNM-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC=CCC1

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate (CAS No. 2248365-52-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate (CAS No. 2248365-52-6) is a specialized organic molecule with a unique structural framework. Its isoindole-1,3-dione core, combined with a methoxymethyl-substituted cyclohexene moiety, makes it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, potential applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the key structural features of this compound is its 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group, which is often associated with photostability and electronic properties. Such characteristics are highly sought after in the development of advanced organic electronic materials, including OLEDs and photovoltaic devices. Researchers are increasingly exploring derivatives of this scaffold to enhance performance in next-generation sustainable energy solutions, aligning with global demands for greener technologies.

Another critical aspect of 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate is its potential role in drug discovery. The cyclohexene ring with a methoxymethyl substituent offers a versatile platform for medicinal chemistry modifications. Recent studies highlight its utility in designing bioactive molecules, particularly in targeting enzymes or receptors involved in inflammatory pathways. This aligns with the growing focus on precision medicine and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate provides a reactive handle for further derivatization. Chemists are investigating its use in click chemistry and polymer synthesis, where modular approaches are paramount. The compound’s compatibility with catalytic reactions and green chemistry principles makes it a candidate for sustainable manufacturing processes, a hot topic in circular economy discussions.

Stability and storage conditions are also frequently asked questions regarding this compound. The isoindole-1,3-dione moiety generally confers robustness under ambient conditions, but the methoxymethyl group may require protection from moisture. Proper handling in anhydrous environments is recommended to maintain its integrity, a detail often overlooked in preliminary searches but critical for experimental success.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(methoxymethyl)cyclohex-3-ene-1-carboxylate (CAS No. 2248365-52-6) is a multifaceted compound with applications spanning materials science, pharmaceuticals, and synthetic chemistry. Its relevance to contemporary research themes like sustainability, energy efficiency, and targeted therapy ensures its continued prominence in scientific literature and industrial workflows.